1-Allyl-3-nitrobenzene
Cat. No. B8660054
M. Wt: 163.17 g/mol
InChI Key: PKRZOCHBKRVRNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06284894B1
Procedure details
To a solution of t-butylnitrite (535 μl, 4.5 mmol) and allyl bromide (3.9 ml, 45.0 mmol) in CH3CN (30 ml), 3-nitroaniline (414 mg, 3.0 mmol) was added during 20 minutes, while maintaining the temperature of the reaction mixture at 34-36° C. At the end of the addition of the aniline, extra t-butylnitrite (180 μl, 1.5 mmol) was added to the reaction mixture which then was stirred at 35° C. for one hour. The volatile material in the reaction mixture was removed at reduced pressure. Column chromatography (heptane-ethyl acetate 47:3) gave 420 mg of 3-allylnitrobenzene as a light yellow oil containing 36% of 3-bromonitrobenzene. This corresponds to 50% yield of 3-allylnitrobenzene. 1H NMR (CDCl3, 400 MHz) δ 8.10-8.08, (m, 1H), 8.08-8.05, (m, 1H), 7.56-7.51, (m, 1H), 7.50-7.44, (m, 1H), 6.02-5.91, (m, 1H), 5.20-5.10, (m, 2H), 3.50, (d, 2H, J=6.7 Hz); 13C NMR (CDCl3, 100 MHz) δ 148.8, 142.5, 136.1, 135.3, 129.7, 123.9, 121.8, 117.8, 40.1.
Name
Identifiers
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REACTION_CXSMILES
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[C:1](ON=O)(C)([CH3:3])[CH3:2].C(Br)C=C.[N+:12]([C:15]1[CH:16]=[C:17]([CH:19]=[CH:20][CH:21]=1)N)([O-:14])=[O:13].NC1C=CC=CC=1>CC#N>[CH2:3]([C:17]1[CH:16]=[C:15]([N+:12]([O-:14])=[O:13])[CH:21]=[CH:20][CH:19]=1)[CH:1]=[CH2:2]
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Inputs
Step One
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Name
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Quantity
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535 μL
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Type
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reactant
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Smiles
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C(C)(C)(C)ON=O
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Name
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Quantity
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3.9 mL
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Type
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reactant
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Smiles
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C(C=C)Br
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Name
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Quantity
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414 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(N)C=CC1
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CC#N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC=CC=C1
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Name
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Quantity
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180 μL
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Type
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reactant
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Smiles
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C(C)(C)(C)ON=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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35 (± 1) °C
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Stirring
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Type
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CUSTOM
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Details
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then was stirred at 35° C. for one hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added to the reaction mixture which
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CUSTOM
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Type
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CUSTOM
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Details
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The volatile material in the reaction mixture was removed at reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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C(C=C)C=1C=C(C=CC1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 420 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 85.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
